Cas no 10205-62-6 (N,N-dimethyl-4-(6-methyl-1,3-benzothiazol-2-yl)aniline)

• Product Name: N,N-dimethyl-4-(6-methyl-1,3-benzothiazol-2-yl)aniline
• CAS No: 10205-62-6
• MF: C₁₆H₁₆N₂S
• MW: 268.376642227173
• CID: 141882
• PubChem ID: 82450
• Update Time: 2025-05-20

N,N-dimethyl-4-(6-methyl-1,3-benzothiazol-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyl-4-(6-methylbenzo[d]thiazol-2-yl)aniline
• Benzenamine,N,N-dimethyl-4-(6-methyl-2-benzothiazolyl)-
• N,N-dimethyl-4-(6-methyl-1,3-benzothiazol-2-yl)aniline
• 2-<4-Dimethylamino-phenyl>-6-methyl-benzothiazol
• BTA-2
• Einecs 233-506-7
• N,N-dimethyl-4-(6-methylbenzothiazol-2-yl)aniline
• N,N-Dimethyl-4-(6-methylbenzothiazole-2-yl)aniline
• 2-(4'-(DIMETHYLAMINO)PHENYL)-6-METHYL-BENZOTHIAZOLE
• Aniline, N,N-dimethyl-4-(6-methyl-2-benzothiazolyl)-
• N,N-Dimethyl-4-(6-methylbenzothiazol-2-yl)benzenamine
• n,n-dimethyl-4-(6-methyl-2-benzothiazolyl)-benzenamin
• N,N-dimethyl-4-(6-methyl-2-benzothiazolyl)-benzenamine
• InChI=1/C16H16N2S/c1-11-4-9-14-15(10-11)19-16(17-14)12-5-7-13(8-6-12)18(2)3/h4-10H,1-3H
• SCHEMBL1727124
• CS-0237580
• DTXSID2064999
• EN300-18552365
• 10.14272/OEOPVJYUCSQVMJ-UHFFFAOYSA-N.1
• Dimethyl-[4-(6-methyl-benzothiazol-2-yl)-phenyl]-amine
• Benzenamine, N,N-dimethyl-4-(6-methyl-2-benzothiazolyl)-
• 2-(4-(DIMETHYLAMINO)PHENYL)-6-METHYL-BENZOTHIAZOLE
• 10205-62-6
• NCGC00165340-01
• NS00023107
• CHEMBL329640
• AKOS022180133
• BDBM50129790
• F3162-0022
• 2-(4-dimethylaminophenyl)-6-methylbenzothiazole
• Z3241262804
• doi:10.14272/OEOPVJYUCSQVMJ-UHFFFAOYSA-N.1
• 2-(4'-(dimethylamino)phenyl)-6-methylbenzothiazole
• 2-(4?-(dimethylamino)phenyl)-6-methyl-benzothiazole
• BIDD:GT0237
• HY-W176465
• J-000557
• OEOPVJYUCSQVMJ-UHFFFAOYSA-N
• Benzothiazole, 2-[p-(dimethylamino)phenyl]-6-methyl- (6CI, 7CI, 8CI); N,N-Dimethyl-4-(6-methyl-2-benzothiazolyl)benzenamine (ACI); 2-(4-Dimethylaminophenyl)-6-methylbenzothiazole; 2-(4'-Dimethylaminophenyl)-6-methylbenzothiazole; N,N-Dimethyl-4-(6-methylbenzothiazol-2-yl)aniline
• A1L13
• DB-354791

• Inchi： 1S/C16H16N2S/c1-11-4-9-14-15(10-11)19-16(17-14)12-5-7-13(8-6-12)18(2)3/h4-10H,1-3H3
• InChI Key： OEOPVJYUCSQVMJ-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC(=CC=2)N(C)C)=NC2C=CC(C)=CC1=2

Computed Properties

• Exact Mass: 268.10300
• Monoisotopic Mass: 268.103419
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 44.4

Experimental Properties

• Color/Form: Not available
• Density: 1.188
• Melting Point: 204-206 °C(lit.)
• Boiling Point: 428.8°Cat760mmHg
• Flash Point: 213.1°C
• Refractive Index: 1.669
• PSA: 44.37000
• LogP: 4.33770
• Solubility: Not available

N,N-dimethyl-4-(6-methyl-1,3-benzothiazol-2-yl)aniline Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Safety Term：Hazard Codes XiRisk Statements 36/37/38Safety Statements 26-37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N,N-dimethyl-4-(6-methyl-1,3-benzothiazol-2-yl)aniline

Introduction to N,N-dimethyl-4-(6-methyl-1,3-benzothiazol-2-yl)aniline and Its Significance in Modern Chemical Research

N,N-dimethyl-4-(6-methyl-1,3-benzothiazol-2-yl)aniline, a compound with the CAS number 10205-62-6, represents a fascinating subject of study in the realm of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered significant attention due to its potential applications in various scientific domains. The presence of both aromatic and heterocyclic rings in its molecular framework imparts unique chemical properties that make it a valuable candidate for further exploration.

The molecular structure of N,N-dimethyl-4-(6-methyl-1,3-benzothiazol-2-yl)aniline consists of a benzothiazole core substituted with an aniline group at the 4-position and a methyl group at the 6-position of the benzothiazole ring. This specific arrangement contributes to its reactivity and interaction capabilities with other molecules, making it a promising candidate for drug development and material science applications.

In recent years, there has been a surge in research focusing on the development of novel compounds with potential therapeutic benefits. N,N-dimethyl-4-(6-methyl-1,3-benzothiazol-2-yl)aniline has emerged as a compound of interest due to its structural features that suggest it may exhibit properties such as antimicrobial, anti-inflammatory, or even anticancer activities. These potential applications are not just speculative; they are grounded in preliminary studies that have shown promising interactions between this compound and biological targets.

One of the most intriguing aspects of N,N-dimethyl-4-(6-methyl-1,3-benzothiazol-2-yl)aniline is its ability to interact with biological molecules in a manner that could lead to therapeutic effects. The benzothiazole ring is known for its presence in many bioactive molecules, and its combination with the aniline group in this compound suggests that it may be able to modulate biological pathways effectively. For instance, studies have indicated that similar compounds have shown potential in inhibiting certain enzymes that are involved in inflammatory responses.

The synthesis of N,N-dimethyl-4-(6-methyl-1,3-benzothiazol-2-yl)aniline is another area where researchers have made significant progress. The synthesis involves multiple steps, including the formation of the benzothiazole ring and subsequent functionalization with the aniline group. The use of advanced synthetic techniques has allowed researchers to optimize the yield and purity of this compound, making it more suitable for further study.

Recent advancements in computational chemistry have also played a crucial role in understanding the properties of N,N-dimethyl-4-(6-methyl-1,3-benzothiazol-2-yl)aniline. By using computational methods, scientists can predict how this compound might behave in different environments and how it might interact with other molecules. These predictions are invaluable for guiding experimental work and for identifying potential applications more quickly.

In addition to its potential therapeutic applications, N,N-dimethyl-4-(6-methyl-1,3-benzothiazol-2-yl)aniline has also shown promise in material science. Its unique chemical properties make it a candidate for developing new materials with enhanced functionalities. For example, researchers are exploring its use in creating polymers that could have applications in electronics or as coatings that offer improved durability and resistance to environmental factors.

The study of N,N-dimethyl-4-(6-methyl-1,3-benzothiazol-2-yl)aniline is not just limited to academic research; it also has implications for industrial applications. Companies involved in pharmaceuticals and materials science are keenly interested in this compound due to its potential commercial value. As more research is conducted and more data becomes available, it is likely that we will see increased interest from industry partners looking to develop products based on this compound.

As our understanding of N,N-dimethyl-4-(6-methyl-1,3-benzothiazol-2-yl)aniline grows, so does the number of possible applications. Researchers are continually exploring new ways to utilize this compound, whether it be through drug development or through creating novel materials. The versatility of its structure makes it a valuable asset in the chemical toolbox available to scientists today.

In conclusion, N,N-dimethyl-4-(6-methyl-1,3-benzothiazol-2-y laniline is a compound that holds great promise for future research and development. Its unique structure and potential applications make it a subject worthy of continued study. As more research is conducted and new findings emerge, we can expect to see this compound play an increasingly important role in both academic research and industrial applications.